Cas no 63587-81-5 (1-Nonene-2,5,8-tricarboxylic acid)

1-Nonene-2,5,8-tricarboxylic acid structure
63587-81-5 structure
Product Name:1-Nonene-2,5,8-tricarboxylic acid
CAS No:63587-81-5
MF:C12H18O6
MW:258.267724514008
CID:390019
PubChem ID:71372405
Update Time:2025-04-19

1-Nonene-2,5,8-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Nonene-2,5,8-tricarboxylic acid
    • 1-methyloct-7-ene-1,4,7-tricarboxylic acid
    • Non-1-ene-2,5,8-tricarboxylic acid
    • DTXSID00795282
    • 63587-81-5
    • Inchi: 1S/C12H18O6/c1-7(10(13)14)3-5-9(12(17)18)6-4-8(2)11(15)16/h8-9H,1,3-6H2,2H3,(H,13,14)(H,15,16)(H,17,18)
    • InChI Key: ZPMDJIZBQQHILF-UHFFFAOYSA-N
    • SMILES: OC(C(CCC(=C)C(=O)O)CCC(C(=O)O)C)=O

Computed Properties

  • Exact Mass: 258.11033829g/mol
  • Monoisotopic Mass: 258.11033829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 112Ų
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